(2E)-3-(3,5-dichloro-4-ethoxyphenyl)prop-2-enoic acid

• IUPAC Name: (E)-3-(3,5-dichloro-4-ethoxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C11H10Cl2O3/c1-2-16-11-8(12)5-7(6-9(11)13)3-4-10(14)15/h3-6H,2H2,1H3,(H,14,15)/b4-3+
• InChI Key: IJWCOUWEFPARFU-ONEGZZNKSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C=CC(=O)O)Cl
• Isomeric SMILES: CCOC1=C(C=C(C=C1Cl)/C=C/C(=O)O)Cl
• Molecular Formula: C11H10Cl2O3
• Molecular Weight: 261.10 g/mol

Description

(2E)-3-(3,5-dichloro-4-ethoxyphenyl)prop-2-enoic acid, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. Diclofenac is a potent inhibitor of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX, which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for the pain, swelling, and fever associated with inflammation. By inhibiting COX, (2E)-3-(3,5-dichloro-4-ethoxyphenyl)prop-2-enoic acid reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are involved in the inflammatory response. It has also been shown to reduce the production of reactive oxygen species, which can contribute to tissue damage. Diclofenac has been shown to have a number of cardiovascular effects, including the potential to increase the risk of myocardial infarction and stroke.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, making it a well-characterized compound. However, (2E)-3-(3,5-dichloro-4-ethoxyphenyl)prop-2-enoic acid has a number of limitations. It has been shown to have a number of side effects, including gastrointestinal bleeding, renal toxicity, and liver toxicity. It can also be difficult to administer in lab experiments, as it is typically administered orally.

Future Directions

There are a number of future directions for research on (2E)-3-(3,5-dichloro-4-ethoxyphenyl)prop-2-enoic acid. One area of research is the development of new formulations of this compound that are less toxic and have fewer side effects. Another area of research is the development of new drugs that target the COX enzyme in a more selective manner, reducing the risk of side effects. Finally, there is a need for further research on the potential use of this compound in the treatment of cancer, as it has shown promise in preclinical studies.

Synthesis Methods

Diclofenac can be synthesized by the reaction of 2,6-dichloroaniline with ethyl acetoacetate to form 2-(2,6-dichlorophenyl)hydrazinecarboxylic acid ethyl ester. The ester is then converted to the acid by hydrolysis with sodium hydroxide. The resulting acid is then treated with acetic anhydride to form the acetic acid derivative, which is then deacetylated with sodium hydroxide to form (2E)-3-(3,5-dichloro-4-ethoxyphenyl)prop-2-enoic acid.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of pain and inflammation associated with a variety of conditions, including rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and gout. Diclofenac has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo.